2-(4-(trifluoromethoxy)phenyl)-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide

• IUPAC Name: 2-[4-(trifluoromethoxy)phenyl]-N-[[7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C17H16F6N4O2/c18-16(19,20)11-5-6-27-13(8-11)25-26-14(27)9-24-15(28)7-10-1-3-12(4-2-10)29-17(21,22)23/h1-4,11H,5-9H2,(H,24,28)
• InChI Key: ZZVJOQLYXNVGOB-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NN=C2CNC(=O)CC3=CC=C(C=C3)OC(F)(F)F)CC1C(F)(F)F
• Molecular Formula: C17H16F6N4O2
• Molecular Weight: 422.32 g/mol

Description

2-(4-(trifluoromethoxy)phenyl)-N-((7-(trifluoromethyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)acetamide is a useful research compound. Its molecular formula is C17H16F6N4O2 and its molecular weight is 422.331. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Chemical Applications

• Synthesis of N-substituted 2-aminomethyl-5-methyl-7-phenyloxazolo[5,4-b]pyridines : This study demonstrates the intramolecular cyclization technique for synthesizing oxazolo[5,4-b]pyridine derivatives, highlighting the chemical versatility of similar compounds in creating novel heterocyclic structures (Palamarchuk et al., 2019).

Potential Therapeutic and Diagnostic Applications

• Radioligand Imaging with PET : A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been reported as selective ligands for the translocator protein (18 kDa), indicating the potential of such compounds in diagnostic imaging and possibly in the study of neuroinflammation (Dollé et al., 2008).

Broad Chemical and Biological Research Applications

• Preparation of Triazolo[1,5-c]pyrimidines as Antiasthma Agents : Demonstrates the chemical synthesis pathway for creating compounds with potential antiasthma properties, showcasing the application of similar compounds in developing new therapeutic agents (Medwid et al., 1990).
• Acylation of Heteroaromatic Amines : This research illustrates the facile and efficient synthesis of new classes of heterocyclic compounds, such as 1,2,3-Triazolo[4,5-b]pyridine, underlining the importance of such chemical structures in medicinal chemistry and drug design (Ibrahim et al., 2011).

Mechanism of Action

Target of Action

Similar compounds with a [1,2,4]triazolo[4,3-a]pyridine structure have been reported to have activity against various targets, including dna intercalation and dipeptidyl peptidase IV (DPP-IV) .

Mode of Action

Compounds with similar structures have been reported to intercalate with dna , which involves inserting itself between the base pairs of the DNA helix, disrupting its structure and function. Other similar compounds have been reported to inhibit DPP-IV , an enzyme involved in the degradation of incretin hormones, thus increasing their availability.

Biochemical Pathways

Based on the reported targets of similar compounds, it can be inferred that the compound may affect pathways related to dna replication and repair (due to dna intercalation) and glucose homeostasis (due to dpp-iv inhibition) .

Pharmacokinetics

A similar compound has been reported to have oral bioavailability in preclinical species , suggesting that this compound may also have favorable ADME properties.

Result of Action

Based on the reported actions of similar compounds, it can be inferred that the compound may lead to disruption of dna structure (due to intercalation) and increased availability of incretin hormones (due to dpp-iv inhibition) .